1-phenyl-2-[(2-pyridinylmethyl)amino]-1-propanol hydrochloride

• IUPAC Name: 1-phenyl-2-(pyridin-2-ylmethylamino)propan-1-ol;hydrochloride
• InChI: InChI=1S/C15H18N2O.ClH/c1-12(15(18)13-7-3-2-4-8-13)17-11-14-9-5-6-10-16-14;/h2-10,12,15,17-18H,11H2,1H3;1H
• InChI Key: STPAGLROHFSCKZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C1=CC=CC=C1)O)NCC2=CC=CC=N2.Cl
• Molecular Formula: C15H19ClN2O
• Molecular Weight: 278.78 g/mol

Description

1-Phenyl-2-[(2-pyridinylmethyl)amino]-1-propanol hydrochloride, also known as PAP, is a chemical compound that has been widely used in scientific research. It is a white crystalline powder that is soluble in water and ethanol. PAP has been found to have various biochemical and physiological effects, making it a valuable tool in the field of research.

Mechanism of Action

1-phenyl-2-[(2-pyridinylmethyl)amino]-1-propanol hydrochloride works by inhibiting the reuptake of norepinephrine, which leads to an increase in the concentration of norepinephrine in the synaptic cleft. This increase in norepinephrine concentration leads to increased sympathetic nervous system activity, which can have various physiological effects.
Biochemical and Physiological Effects:
1-phenyl-2-[(2-pyridinylmethyl)amino]-1-propanol hydrochloride has been found to have various biochemical and physiological effects, including an increase in heart rate and blood pressure, as well as an increase in the release of glucose from the liver. It has also been found to increase the release of epinephrine from the adrenal glands, which can lead to an increase in metabolic rate and energy expenditure.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-phenyl-2-[(2-pyridinylmethyl)amino]-1-propanol hydrochloride is its potency as a norepinephrine reuptake inhibitor. This makes it a valuable tool in the study of the sympathetic nervous system and its effects on various physiological processes. However, one of the limitations of 1-phenyl-2-[(2-pyridinylmethyl)amino]-1-propanol hydrochloride is its potential for toxicity at high doses. Careful dosing and monitoring are necessary when using 1-phenyl-2-[(2-pyridinylmethyl)amino]-1-propanol hydrochloride in lab experiments.

Future Directions

There are several future directions for the use of 1-phenyl-2-[(2-pyridinylmethyl)amino]-1-propanol hydrochloride in scientific research. One area of interest is the role of norepinephrine in the regulation of appetite and energy expenditure. 1-phenyl-2-[(2-pyridinylmethyl)amino]-1-propanol hydrochloride could be a valuable tool in the study of these processes. Another area of interest is the potential use of 1-phenyl-2-[(2-pyridinylmethyl)amino]-1-propanol hydrochloride in the treatment of various disorders, such as depression and attention deficit hyperactivity disorder (ADHD). Further research is needed to explore these potential applications of 1-phenyl-2-[(2-pyridinylmethyl)amino]-1-propanol hydrochloride.
Conclusion:
In conclusion, 1-phenyl-2-[(2-pyridinylmethyl)amino]-1-propanol hydrochloride is a valuable tool in scientific research due to its potent inhibition of norepinephrine reuptake. It has been found to have various biochemical and physiological effects, making it a valuable tool in the study of the sympathetic nervous system. While there are limitations to its use, careful dosing and monitoring can mitigate these risks. There are several future directions for the use of 1-phenyl-2-[(2-pyridinylmethyl)amino]-1-propanol hydrochloride in scientific research, and further exploration of its potential applications is warranted.

Synthesis Methods

The synthesis of 1-phenyl-2-[(2-pyridinylmethyl)amino]-1-propanol hydrochloride involves the reaction of 2-pyridinemethanol with phenylpropanolamine in the presence of hydrochloric acid. The resulting product is a white crystalline powder that is purified through recrystallization. The yield of the synthesis is typically around 60-70%.

Scientific Research Applications

1-phenyl-2-[(2-pyridinylmethyl)amino]-1-propanol hydrochloride has been widely used in scientific research as a tool to study the role of norepinephrine in various physiological processes. It has been found to be a potent inhibitor of norepinephrine reuptake, which makes it a valuable tool in the study of the sympathetic nervous system. 1-phenyl-2-[(2-pyridinylmethyl)amino]-1-propanol hydrochloride has also been used to study the effects of norepinephrine on the cardiovascular system, as well as its role in the regulation of blood pressure.